Cas no 2725774-21-8 (methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate)

• Product Name: methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
• CAS No: 2725774-21-8
• MF: C₉H₁₄FNO₂
• MW: 187.211366176605
• MDL: MFCD34566862
• CID: 5165428
• PubChem ID: 155904700
• Update Time: 2026-03-04

methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,7aR)-2-fluorotetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
• methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
• METHYL (2R,7AR)-2-FLUORO-HEXAHYDRO-1H-PYRROLIZINE-7A-CARBOXYLATE
• 2725774-21-8
• PS-15923
• MFCD34566862
• (2R,7AR)-methyl 2-fluorohexahydro-1H-pyrrolizine-7a-carboxylate
• E77340

• MDL： MFCD34566862
• Inchi： 1S/C9H14FNO2/c1-13-8(12)9-3-2-4-11(9)6-7(10)5-9/h7H,2-6H2,1H3/t7-,9-/m1/s1
• InChI Key： FSIUNPRMYQMELM-VXNVDRBHSA-N
• SMILES： C([C@]12CCCN1C[C@H](F)C2)(=O)OC

Computed Properties

• Exact Mass: 187.10085685g/mol
• Monoisotopic Mass: 187.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate

Introduction to Methyl (2R,8R)-2-Fluoro-1,2,3,5,6,7-Hexahydropyrrolizine-8-Carboxylate (CAS No. 2725774-21-8)

Methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2725774-21-8, belongs to the class of pyrrolizine derivatives and exhibits promising characteristics that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate is characterized by a six-membered saturated heterocyclic ring containing a fluorine atom at the 2-position. This fluorine substituent plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. The stereochemistry of the molecule, specifically the (2R,8R) configuration, is essential for its biological activity and contributes to its selectivity in binding to biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyrrolizines as key structural motifs in developing novel therapeutic agents. The presence of a fluorine atom in these compounds often enhances their metabolic stability and binding affinity to biological receptors. In particular, the fluoro-substituted pyrrolizine scaffold has been extensively studied for its potential applications in treating various diseases, including neurological disorders and cancer.

One of the most compelling aspects of methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate is its ability to interact with specific enzymes and receptors in the body. The fluorine atom at the 2-position facilitates strong hydrogen bonding interactions with polar residues in protein targets, thereby enhancing the compound's binding affinity. Additionally, the (2R,8R) stereochemistry ensures optimal spatial orientation for effective receptor engagement.

Current research in this area has demonstrated that derivatives of this compound exhibit significant potential as pharmacological agents. For instance, studies have shown that methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate can modulate the activity of enzymes involved in neurotransmitter synthesis and signaling pathways. This makes it a promising candidate for developing treatments for conditions such as depression and anxiety disorders.

The synthesis of methyl (2R,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies ensures high yield and purity of the final product. Techniques such as chiral resolution and asymmetric synthesis are employed to achieve the desired stereochemical configuration.

In terms of pharmacological evaluation, preliminary studies have indicated that methyl (2R，8R)-fluoro-pyrrolizine derivative exhibits favorable pharmacokinetic properties. It demonstrates good solubility in water and lipids， which is crucial for its absorption and distribution throughout the body. Furthermore，the compound shows low toxicity profiles in preclinical studies， making it a safe candidate for further development into therapeutic drugs.

The potential applications of this compound extend beyond neurological disorders. Research has also explored its efficacy in treating inflammatory diseases and cancer by targeting specific signaling pathways involved in these conditions. The ability of methyl (2R，8R)-fluoro-pyrrolizine derivative to modulate enzyme activity and receptor binding suggests its versatility as a therapeutic agent.

As our understanding of molecular mechanisms continues to evolve， so does our appreciation for compounds like methyl (2R，8R)-fluoro-pyrrolizine derivative. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process， allowing researchers to rapidly identify promising candidates for further investigation. This compound represents an excellent example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-activity relationship studies. By fine-tuning various structural features， scientists aim to enhance its efficacy while minimizing side effects. Additionally， exploring new synthetic routes could improve scalability and cost-effectiveness， making it more accessible for clinical development.

In conclusion， methyl (2R，8R)-fluoro-pyrrolizine derivative is a fascinating compound with a rich structural framework that holds great promise for pharmaceutical applications. Its unique combination of stereochemistry、fluorination、and biological activity makes it an attractive candidate for further exploration。 As research progresses， we can expect to see more insights into its therapeutic potential across various disease areas.